Cas no 5065-18-9 (Acetic acid, 2,2'-[1,3-propanediylbis(thio)]bis-)

• Product Name: Acetic acid, 2,2'-[1,3-propanediylbis(thio)]bis-
• CAS No: 5065-18-9
• MF: C₇H₁₂O₄S₂
• MW: 224.297780036926
• CID: 4010599
• Update Time: 2025-07-20

Acetic acid, 2,2'-[1,3-propanediylbis(thio)]bis- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2,2'-[1,3-propanediylbis(thio)]bis-
• SALOR-INT L497126-1EA
• ((3-((CARBOXYMETHYL)THIO)PROPYL)THIO)ACETIC ACID

• Inchi： 1S/C7H12O4S2/c8-6(9)4-12-2-1-3-13-5-7(10)11/h1-5H2,(H,8,9)(H,10,11)
• InChI Key： QFEGZYANALYACQ-UHFFFAOYSA-N
• SMILES： C(SCC(O)=O)CCSCC(O)=O

Additional information on Acetic acid, 2,2'-[1,3-propanediylbis(thio)]bis-

Acetic acid, 2,2'-[1,3-propanediylbis(thio)]bis: A Comprehensive Overview

Acetic acid, 2,2'-[1,3-propanediylbis(thio)]bis is a unique organic compound that has garnered significant attention in the field of biomedical research. This compound belongs to a class of molecules known for their potential applications in drug discovery and therapeutic development. Its chemical structure, featuring two acetic acid groups linked by a propanediylbis(thio) moiety, makes it an interesting candidate for various biological investigations.

Recent studies have highlighted the importance of thiol-containing compounds in redox biology. The presence of sulfur atoms in the molecule suggests that this compound may participate in thiol-mediated reactions, which are often associated with cellular signaling and antioxidant defense mechanisms. This makes it a promising candidate for exploring its role in disease treatment, particularly in conditions characterized by oxidative stress.

Moreover, the compound's structural features, including the propanediylbis(thio) bridge, provide a platform for potential bioconjugation and biological targeting. Such properties are highly desirable in the development of targeted therapies, where specificity is key to minimizing off-target effects and enhancing therapeutic efficacy.

In the realm of pharmacokinetics, preliminary studies suggest that this compound exhibits favorable absorption and distribution profiles. Its ability to cross biological membranes efficiently positions it as a potential candidate for systemic administration, while its stability in physiological conditions ensures prolonged therapeutic activity.

Recent advancements in crystallography have provided insights into the molecular architecture of this compound. High-resolution X-ray diffraction studies reveal that the molecule adopts a conformation that facilitates intermolecular interactions, which may be exploitable for designing drug delivery systems.

Another area of active research involving this compound is its potential as a radioprotector. Preclinical studies have demonstrated that it can mitigate oxidative damage induced by ionizing radiation, making it a candidate for protecting normal tissues during cancer radiotherapy.

Furthermore, the compound's ability to chelate metal ions has been explored in the context of neurodegenerative diseases. Its coordination properties with transition metals suggest that it may be useful in designing therapies targeting metal-mediated pathologies, such as Alzheimer's disease.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the synthesis of this compound. Improved synthetic routes have been developed, enhancing its scalability for large-scale production while maintaining high purity levels essential for clinical applications.

In summary, Acetic acid, 2,2'-[1,3-propanediylbis(thio)]bis represents a multifaceted compound with diverse applications in the biomedical field. Its unique chemical properties, combined with its potential for modification and functionalization, make it an attractive candidate for innovative drug development. Continued research is expected to unravel further therapeutic utilities of this promising molecule.